BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Decene chemical and physical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Decene

cat. No.: B1167543

An In-depth Technical Guide to the Chemical and Physical Properties of 4-Decene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 4-decene, a C10H20 alkene. The information is curated for researchers,
scientists, and professionals in drug development, with a focus on presenting clear, quantitative
data and outlining relevant experimental methodologies.

General Information

4-Decene is an unsaturated hydrocarbon with the chemical formula CioHz0.[1][2] It exists as
two geometric isomers, cis (Z) and trans (E), which exhibit distinct physical properties. The
general CAS registry number for 4-decene is 19689-18-0.[1][2]

Molecular and Physical Properties

The fundamental molecular and physical properties of 4-decene and its isomers are
summarized in the tables below. These properties are crucial for understanding its behavior in
various chemical and physical processes.

Table 1: General Properties of 4-Decene Isomers
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Property

(Z)-4-Decene (cis)

(E)-4-Decene
(trans)

General (Isomer
unspecified)

Molecular Formula

C1oH20[3][4]

C1oH20[5][6]

C1oH20[1][2]

Molecular Weight 140.27 g/mol [3][4] 140.27 g/mol [5][7] 140.2658 g/mol [1][2]
CAS Number 19398-88-0[3][4] 19398-89-1[5][8] 19689-18-0[1][2]
IUPAC Name (2)-dec-4-ene[9] (E)-dec-4-ene[10] 4-Decene[1][2]

Table 2: Physical and Thermochemical Properties of 4-
Decene Isomers

Property (Z)-4-Decene (cis) (E)-4-Decene (trans)
Density 0.749 g/mL[3] 0.740 g/mL at 20 °C[5][8]
- , 169 °C at 760 mmHg[3], 125
Boiling Point 168-170 °CJ[5][8]
°C at 200 mmHg[11][12]
Flash Point 45.5 °CJ3] 45 °CJ[5]
Vapor Pressure 2.08 mmHg at 25 °CJ3] Not specified
Refractive Index 1.43[3] Not specified
LogP (Octanol/Water Partition -
3.923[3] Not specified

Coefficient)

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of compounds
like 4-decene are typically standardized. Below are generalized methodologies for key
experiments.

Determination of Boiling Point

The boiling point of 4-decene isomers can be determined using a standard distillation
apparatus.
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» Apparatus: A round-bottom flask, heating mantle, distillation head with a thermometer,
condenser, and receiving flask.

e Procedure:
o The 4-decene sample is placed in the round-bottom flask with boiling chips.
o The apparatus is assembled for distillation.
o The sample is heated gently.

o The temperature at which the liquid and vapor phases are in equilibrium, as indicated by a
stable temperature reading on the thermometer during distillation, is recorded as the
boiling point.

o For measurements at pressures other than atmospheric, a vacuum distillation setup is
employed.

Synthesis of (Z)-4-Decene

A general procedure for the synthesis of (Z)-4-decene can be adapted from known methods for
alkene synthesis. One such method involves the reaction of an alkyne with a reducing agent. A
specific example is the copper-catalyzed hydrosilylation of an alkyne.

o Materials: 4-decyne, polymethylhydrosiloxane (PMHS), copper(ll) acetate monohydrate, a
suitable ligand such as IPr-HCI (1,3-bis(2,6-diisopropylphenyl)imidazolium chloride), a base
like potassium tert-butoxide (t-BuOK), and a solvent.

e General Procedure:

o

In an inert atmosphere (e.g., under argon or in a glove box), the copper catalyst and ligand
are placed in a reaction vessel.

The base and solvent are added, and the mixture is stirred.

o

[¢]

The reducing agent (PMHS) is added dropwise.

[¢]

The alkyne (4-decyne) and an alcohol (like t-BuOH) are then added.
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o The reaction is stirred for a specified time at a controlled temperature.
o The reaction is quenched, and the product is extracted with a suitable solvent (e.g., ether).
o The crude product is purified by silica gel chromatography to yield (Z2)-4-decene.[13]

Visualizations

The following diagrams illustrate a typical synthesis workflow and a common chemical reaction
of 4-decene.
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Synthesis Workflow for (Z)-4-Decene

Reactant Preparation

(4-Decyne, Catalyst, Reducing Agent)

Reaction Setup
(Inert Atmosphere)

Reaction Execution
(Controlled Temperature and Time)

Quenching and Extraction

Purification
(Chromatography)

Product: (2)-4-Decene

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of (Z)-4-Decene.
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Electrophilic Addition to 4-Decene (Example: Hydrobromination)

- Electrophilic Anackl q 5 Nucleophilic Attack by Br- 4-Bromodecane and 5-Bromodecane
ARBEEID o (R (G BeEEim (THEmEE (Markovnikov and anti-Markovnikov products)

Click to download full resolution via product page

Caption: A representative electrophilic addition reaction of 4-Decene.

Safety and Handling
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4-Decene is a flammable liquid and vapor.[10] It should be handled with appropriate safety
precautions in a well-ventilated area, away from heat, sparks, and open flames.[14][15]
Personal protective equipment, including safety glasses, gloves, and protective clothing, should
be worn.[15]

Spectral Data

Various spectroscopic techniques are used to characterize 4-decene and its isomers. These
include:

o Mass Spectrometry: The NIST WebBook provides mass spectrometry data for 4-decene,
which is useful for determining its molecular weight and fragmentation pattern.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to elucidate the structure and stereochemistry of the isomers.

« Infrared (IR) Spectroscopy: IR spectroscopy can identify the presence of the C=C double
bond and distinguish between the cis and trans isomers based on the C-H out-of-plane
bending vibrations.[10][16]

This guide provides a foundational understanding of the chemical and physical properties of 4-
decene, intended to support research and development activities. For more detailed
information, consulting the cited resources is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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